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Abstract

Irehine is a naturally occurring steroidal alkaloid belonging to the pregnane class. Found
primarily in the leaves of Funtumia elastica, a plant within the Apocynaceae family, this
molecule is characterized by a (20S)-20-dimethylaminopregn-5-en-3p3-ol structure. Like other
steroidal alkaloids, Irehine is a subject of scientific interest due to the diverse biological
activities exhibited by this class of compounds, including antimicrobial, anti-inflammatory, and
potential anticancer properties. This guide provides a comprehensive overview of the chemical
structure of Irehine, supported by available physicochemical and biological data, and outlines
relevant experimental protocols.

Chemical Structure and Identification

Irehine is a tetracyclic compound built upon the core cyclopentanoperhydrophenanthrene
skeleton characteristic of steroids. A key feature is the nitrogen-containing side chain at the C-
17 position, which classifies it as a steroidal alkaloid.
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The systematic IUPAC name for Irehine is (3S,8S,9S,10R,13S,14S,17S)-17-[(1S)-1-
(dimethylamino)ethyl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-
cyclopentala]phenanthren-3-ol.[1] The stereochemistry is crucial for its biological activity and is

defined at multiple chiral centers within the steroidal core and the side chain.

Table 1: Chemical Identifiers for Irehi

Identifier Value Reference
(3S,8S,9S,10R,13S,14S,17S)-
17-[(1S)-1-
(dimethylamino)ethyl]-10,13-

IUPAC Name dimethyl- [1]

2,3,4,7,8,9,11,12,14,15,16,17-
dodecahydro-1H-

cyclopenta[a]phenanthren-3-ol

Systematic Name

(20S)-20-Dimethylaminopregn-
5-en-33-ol

[2]

Molecular Formula

C23H39NO

[1]

SMILES

C--INVALID-LINK--
0)C)C">C@@HN(C)C

[1]

InChl

INChl=1S/C23H39NO/c1-
15(24(4)5)19-8-9-20-18-7-6-
16-14-17(25)10-12-
22(16,2)21(18)11-13-
23(19,20)3/h6,15,17-21,25H,7-
14H2,1-
5H3/t15-,17-,18-,19+,20-,21-,2
2-,23+/m0/s1

[1]

CAS Number

2309-39-9

Physicochemical Properties

The physicochemical properties of Irehine are important for understanding its pharmacokinetic

and pharmacodynamic behavior. While experimental data is limited, computational predictions
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provide valuable insights.

Table 2: Physicochemical Data for Irehine

Property Value Source

Molecular Weight 345.6 g/mol PubChem (Computed)[1]
XLogP3 5.3 PubChem (Computed)[1]
Hydrogen Bond Donors 1 PubChem (Computed)[1]
Hydrogen Bond Acceptors 2 PubChem (Computed)[1]
Rotatable Bond Count 3 PubChem (Computed)[1]

Biological Activity and Mechanism of Action

Steroidal alkaloids from the Apocynaceae family are known for a wide spectrum of
pharmacological activities.[3][4][5] While specific quantitative data for Irehine is not extensively
documented, extracts from its natural source, Funtumia elastica, have demonstrated
antimicrobial and anti-inflammatory effects.[3] Furthermore, related steroidal alkaloids have
shown antiplasmodial activity against chloroquine-resistant strains of Plasmodium falciparum.

The precise mechanism of action for Irehine has not been elucidated. However, steroidal
alkaloids can exert their effects through various pathways. A plausible hypothetical mechanism
involves the modulation of inflammatory pathways, potentially through the inhibition of key
signaling molecules.

: Cell M¢mbrane

B Signaling Activates NF-kB/IKB
Cascade Complex

Inflammatory_Stimulus
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Caption: Hypothetical anti-inflammatory mechanism of Irehine.

Experimental Protocols
Isolation of Steroidal Alkaloids from Funtumia elastica

While a specific protocol for the isolation of Irehine is not readily available, a general method
for extracting steroidal alkaloids from Funtumia elastica involves bioassay-guided fractionation.

o Extraction: The air-dried and powdered leaves of Funtumia elastica are subjected to Soxhlet
extraction with 70% ethanol.

e Solvent Evaporation: The resulting ethanol extract is concentrated under reduced pressure
to yield a crude extract.

o Fractionation: The crude extract is then subjected to further purification steps, such as
column chromatography over silica gel, using a gradient of solvents (e.g., hexane, ethyl
acetate, and methanol) to separate fractions based on polarity.

« |solation: Fractions containing compounds with the desired biological activity are further
purified using techniques like preparative thin-layer chromatography (TLC) or high-
performance liquid chromatography (HPLC) to yield pure Irehine.

 Structure Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods, including *H NMR, 3C NMR, and mass spectrometry.
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Caption: General workflow for the isolation of Irehine.
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In Vitro Antiplasmodial Activity Assay

The antiplasmodial activity of Irehine can be assessed against Plasmodium falciparum strains
using the SYBR Green I-based fluorescence assay.

o Parasite Culture: Chloroquine-resistant strains of P. falciparum are maintained in a
continuous culture of human erythrocytes in RPMI 1640 medium supplemented with human
serum.

e Drug Preparation: A stock solution of Irehine is prepared in a suitable solvent (e.g., DMSO)
and serially diluted to obtain a range of test concentrations.

o Assay Plate Preparation: The serially diluted compound is added to a 96-well microtiter plate
containing the parasite culture.

 Incubation: The plates are incubated for 72 hours under a controlled atmosphere.

e Lysis and Staining: A lysis buffer containing SYBR Green | is added to each well to lyse the
erythrocytes and stain the parasite DNA.

o Fluorescence Measurement: The fluorescence intensity is measured using a microplate
reader.

» |Cso Determination: The 50% inhibitory concentration (ICso) is calculated by plotting the
percentage of parasite growth inhibition against the log of the drug concentration.

Synthesis

The total synthesis of Irehine has not been extensively reported in the literature. The complex
stereochemistry of the steroidal backbone presents a significant synthetic challenge. A potential
retrosynthetic approach would likely involve the construction of the pregnane skeleton followed
by the stereoselective introduction of the dimethylaminoethyl side chain at the C-17 position.

Conclusion

Irehine is a pregnane-type steroidal alkaloid with a well-defined chemical structure. While its
biological activities and mechanism of action are not yet fully characterized, its structural
similarity to other bioactive steroidal alkaloids suggests potential for further investigation in drug
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discovery and development. The protocols outlined in this guide provide a framework for the
isolation and biological evaluation of this intriguing natural product. Further research is
warranted to elucidate its specific biological targets and to develop efficient synthetic routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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